Cas no 127982-83-6 (D-myo-Inositol-2-C-t,1,4,5-tris(dihydrogen phosphate) (9CI))

• Product Name: D-myo-Inositol-2-C-t,1,4,5-tris(dihydrogen phosphate) (9CI)
• CAS No: 127982-83-6
• MF: C₆H₁₅O₁₅P₃
• MW: 422.103695392609
• CID: 103053
• PubChem ID: 102602068
• Update Time: 2025-04-18

D-myo-Inositol-2-C-t,1,4,5-tris(dihydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol-2-C-t,1,4,5-tris(dihydrogen phosphate) (9CI)
• INOSITOL-1,4,5-TRISPHOSPHATE, D-[INOSITOL-2-3H(N)]
• 127982-83-6
• Inositol-1,4,5-trisphosphate,d-[inositol-2-3h(N)]

• Inchi： 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2+,3+,4-,5-,6-/m1/s1/i1T
• InChI Key： MMWCIQZXVOZEGG-WNEURMOUSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1[C@H]([C@@H]([C@@]([3H])([C@@H]([C@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O

Computed Properties

• Exact Mass: 421.97060501g/mol
• Monoisotopic Mass: 421.97060501g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 261Ų